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Compound of Interest

Compound Name: e-64

Cat. No.: B1671026

Introduction

E-64, with the full chemical name L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane, is a
natural, potent, and irreversible inhibitor of cysteine proteases.[1][2] Originally isolated from the
fungus Aspergillus japonicus, it is now synthetically prepared for research use.[3] E-64 is highly
specific for cysteine proteases and does not significantly affect other protease classes like
serine proteases (with the exception of trypsin), aspartic proteases, or metalloproteinases.[3][4]
Its utility in cell culture is widespread due to its high specificity, cell permeability, and low
toxicity.[5]

Mechanism of Action

E-64 functions by covalently modifying the active site cysteine residue of its target proteases.
The inhibitor's trans-epoxysuccinyl group forms a stable thioether bond with the thiol group (-
SH) of the cysteine, leading to irreversible inactivation of the enzyme.[5] This targeted action
makes it an invaluable tool for studying cellular processes mediated by cysteine proteases,
such as protein degradation, autophagy, and apoptosis.[4]

Applications in Cell Culture

o Autophagy Research: E-64 and its derivatives are commonly used to block the final step of
autophagy, which involves the degradation of autophagosomes by lysosomal proteases
(e.g., cathepsins). This leads to the accumulation of autophagosomes, allowing for the study
of autophagic flux.
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e Cancer Biology: Researchers use E-64 to investigate the role of cysteine proteases, like

cathepsins, in cancer cell invasion and metastasis.[4]

e Proteasome Inhibition Studies: Used in conjunction with proteasome inhibitors to distinguish

between lysosomal and proteasomal degradation pathways.

» Parasitology: E-64 has shown antiparasitic activity against various organisms by inhibiting

essential cysteine proteases.[4]

Quantitative Data Summary

The chemical and physical properties of E-64 are summarized below.

Table 1: Chemical Properties of E-64

Property Value References
Molecular Formula C15H27Ns0s [1]
Molecular Weight 357.41 g/mol [1][6]
. 295% - >99% (Varies by
Purity ) [1]
supplier)
| CAS Number | 66701-25-5 | |
Table 2: Solubility and Recommended Concentrations
Parameter Details References
o Up to 20-50 mM. Heating
Solubility in Water [1]

may be required.

Solubility in DMSO

Up to ~200 mM. Use fresh, dry
DMSO.

Recommended Stock

Concentration

1 mM (in Water) or 10 mM (in
DMSO)

[5107]
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| Typical Working Concentration | 1 - 10 uM | |
Experimental Protocols

Protocol 1: Preparation of 1 mM E-64 Stock Solution in Water
This protocol is suitable for experiments where DMSO may interfere with cellular functions.
Materials:

o E-64 powder (MW: 357.41)

 Sterile, nuclease-free water

« Sterile conical tube (e.g., 15 mL or 50 mL)

» \Vortex mixer

o Sterile 0.22 pm syringe filter and syringe

 Sterile microcentrifuge tubes for aliquots

Procedure:

e Calculate Mass: To prepare a 1 mM solution, you need 0.35741 mg of E-64 per 1 mL of
solvent. For a common volume of 10 mL, weigh out 3.57 mg of E-64.

 Dissolution: Aseptically add the weighed E-64 powder to a sterile conical tube. Add the
desired volume (e.g., 10 mL) of sterile water.

» Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if needed.[5]

« Sterilization: To ensure sterility for cell culture use, filter the stock solution through a 0.22 pm
syringe filter into a new sterile tube.

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots
(e.g., 50-100 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Aqueous
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solutions are stable for several months when stored properly.[7]
Protocol 2: Preparation of 10 mM E-64 Stock Solution in DMSO

This is a more concentrated stock, useful for minimizing the final solvent concentration in the
cell culture medium.

Materials:

E-64 powder (MW: 357.41)

Anhydrous/dry, sterile-filtered DMSO

Sterile conical tube

Vortex mixer

Sterile microcentrifuge tubes for aliquots
Procedure:

e Calculate Mass: To prepare a 10 mM solution, you need 3.5741 mg of E-64 per 1 mL of
DMSO. For a 1 mL volume, weigh out 3.57 mg of E-64.

o Dissolution: Aseptically add the weighed E-64 powder to a sterile tube. Add 1 mL of
anhydrous DMSO.

e Mixing: Vortex thoroughly until the E-64 is fully dissolved.

» Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile
microcentrifuge tubes. Store at -20°C for up to one month or at -80°C for up to six months.[8]
Always use fresh DMSO, as absorbed moisture can reduce solubility.[4]

Protocol 3: Dilution to Working Concentration
Procedure:

e Thaw a single aliquot of the E-64 stock solution on ice.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://zellbio.eu/documents/3597/E-64_Stock_Solution.pdf
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.medchemexpress.com/E-64.html
https://www.selleckchem.com/products/e-64.html
https://www.benchchem.com/product/b1671026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Determine the final volume of your cell culture medium.

o Calculate the volume of stock solution needed. For example, to achieve a 10 pM final
concentration in 10 mL of medium from a 10 mM stock solution:

o Use the formula: C1V1 = C2V2
o (10,000 pM) * V1 = (10 uM) * (10 mL)
o V1=100 uL/ 1000 =0.01 mL=10 pL

e Add the calculated volume (10 uL) of the stock solution directly to the pre-warmed cell
culture medium.

» Mix gently by swirling the plate or flask before treating the cells.

e Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to your
specific cell line, typically below 0.1%.

Visualized Workflow and Signaling Pathway
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Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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